Ranolazine dihydrochloride

Description

Ranolazine dihydrochloride is an antianginal agent with antiarrhythmic properties . Ranolazine, sold under the brand name Ranexa, is a medication used primarily to treat heart-related chest pain, also known as chronic angina . It is often prescribed when other medications are insufficient to manage the condition . Ranolazine is approved for use in the United States and Europe as a second-line treatment for chronic stable angina pectoris . It may be used in combination with other medications, such as beta-blockers, nitrates, calcium channel blockers, antiplatelet therapy, lipid-lowering therapy, ACE inhibitors, and angiotensin receptor blockers .

Ranolazine's mechanism of action involves inhibiting the late inward sodium current in heart muscle, which leads to reductions in intracellular calcium levels . This, in turn, reduces tension in the heart wall and lowers the heart muscle's oxygen requirements . Ranolazine also affects potassium channels, prolongs the action potential duration, and stabilizes the membrane, reducing excitability . While ranolazine is primarily used for chronic angina, it has also been studied for its potential benefits in preventing atrial fibrillation and treating other conditions like acute coronary syndrome, microvascular coronary dysfunction, arrhythmias, and glycemic control .

Chemically, ranolazine dihydrochloride is derived from ranolazine and is known as an acetanilide and piperazine derivative . It functions as a sodium channel blocker and prevents the release of enzymes during myocardial ischemia . Other names for Ranolazine dihydrochloride include RS 43285, with the chemical name N-(2,6-Dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1-piperazineacetamide dihydrochloride . While ranolazine is used to manage chronic angina, offering relief from uncomfortable symptoms, its use is not recommended in Scotland as of 2019 .

• CAS No.: 95635-56-6
• Product Name: Ranolazine dihydrochloride
• Molecular Formula: C24H34ClN3O4
• Molecular Weight: 464.0 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-2-[4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]piperazin-1-yl]acetamide;hydrochloride
• Standard InChI: InChI=1S/C24H33N3O4.ClH/c1-18-7-6-8-19(2)24(18)25-23(29)16-27-13-11-26(12-14-27)15-20(28)17-31-22-10-5-4-9-21(22)30-3;/h4-10,20,28H,11-17H2,1-3H3,(H,25,29);1H
• Standard InChIKey: HIWSKCRHAOKBSL-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2CCN(CC2)CC(COC3=CC=CC=C3OC)O.Cl.Cl
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2CCN(CC2)CC(COC3=CC=CC=C3OC)O.Cl
• Appearance: Powder
• Synonyms: 43285, RS; Dihydrochloride, Ranolazine; HCl, Ranolazine; Hydrochloride, Ranolazine; N-(2,6-dimethylphenyl)-4-(2-hydroxy-3-(2-methoxyphenoxy)propyl)-1-piperazineacetamide; Ranexa; ranolazine; Ranolazine Dihydrochloride; Ranolazine HCl; Ranolazine Hydrochloride; renolazine; RS 43285; RS 43285 193; RS 43285-193; RS 43285193; RS-43285; RS43285
• PubChem Compound: 23581790
• Last Modified: Sep 12 2023